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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of propane
as a cryogen in cryo-electron microscopy (cryo-EM). The information is intended to guide
researchers, scientists, and drug development professionals in the safe and effective use of
propane for the vitrification of biological samples, a critical step in achieving high-resolution
structural data.

Introduction to Propane as a Cryogen in Cryo-EM

Vitrification, the rapid freezing of a sample to an amorphous, glass-like state, is paramount in
cryo-EM to preserve the native structure of biological macromolecules. Propane, along with
ethane, is a widely used cryogen for this purpose due to its excellent thermodynamic
properties.[1][2] The primary advantage of propane is its large temperature range between its
melting and boiling points, which allows it to absorb substantial heat from the sample without
boiling and creating an insulating gas layer (the Leidenfrost effect).[3][4] This ensures a very
fast cooling rate, which is essential to prevent the formation of crystalline ice that can damage
the specimen and obscure structural details.[2][4]

However, it is crucial to acknowledge that propane is highly flammable, especially in its
condensed liquid state, necessitating strict adherence to safety protocols.[4]
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Physical and Thermodynamic Properties of
Cryogens

The choice of cryogen significantly impacts the success of sample vitrification. The following
table summarizes the key physical and thermodynamic properties of propane in comparison to

other commonly used cryogens in cryo-EM.

Property Propane Ethane Liquid Nitrogen

Molecular Formula CsHs Cz2Hs N2

Molecular Weight (

44.1 30.07 28.01
g/mol)
Melting Point (°C / K) -187.7 / 85.5[5][6] -182.8 /90.4[5] -210.0/63.1
Boiling Point (°C / K) -42.1 1 231.1[4][6] -88.6 / 184.6[2] -195.8/77.3
Liquid Range (°C/K)  145.6/145.6 94.2/94.2 14.2/14.2
Flash Point (°C) -104[7] -130[7] N/A
Heat of Vaporization

15.7 14.7 5.57

(kd/mol)

Quantitative Comparison of Cooling Rates

Achieving a cooling rate sufficient to outpace ice crystal nucleation is the central goal of plunge
freezing. While exact cooling rates can vary based on the specific experimental setup, the
following table provides an overview of reported cooling rates for different cryogens. A rate of at
least 105 to 10° K/s is generally considered necessary for the vitrification of pure water.[8][9]
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Cryogen Typical Cooling Rate (KIs) Reference
Propane >10° [10]

Ethane ~3x10° [9]
Propane-Ethane Mixture > 104 [2]

o - < 10# (due to Leidenfrost
Liquid Nitrogen (boiling) [4]
effect)
Liquid Nitrogen (slush) > 104 [4]

Experimental Protocol: Plunge Freezing with
Propane

This protocol outlines the steps for plunge freezing a biological sample using liquid propane. It
is essential to perform these procedures in a well-ventilated area, preferably within a fume
hood, and to wear appropriate personal protective equipment (PPE), including cryogenic
gloves and safety glasses.[1][11][12][13][14]

Equipment and Materials

e Plunge-freezing apparatus (e.g., Vitrobot™, Leica EM GP2, or manual plunger)[15][16]
e Cryo-EM grids

o Glow discharger

o Pipette and tips

 Blotting paper

e Liquid nitrogen

e Propane gas cylinder with a regulator

o Cryogen container (dewar)
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¢ Grid storage box

¢ Cryo-tweezers

Workflow Diagram
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Plunge freezing workflow using propane.
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Step-by-Step Procedure

Grid Preparation: Glow discharge cryo-EM grids to render the carbon surface hydrophilic,
which promotes even spreading of the sample.[17]

Plunge Freezer Setup:

o Place the plunge-freezing apparatus in a fume hood.

o Fill the outer dewar of the apparatus with liquid nitrogen to cool the cryogen container.[18]
Liguefying Propane:

o Slowly and carefully introduce propane gas into the pre-cooled cryogen container. The
cold surface will cause the propane to condense into a liquid.[18]

o Fill the container to the desired level. The liquid propane should be clear and colorless.
Sample Application:

o Using a pipette, apply 3-4 uL of the purified and concentrated biological sample to the
glow-discharged side of the cryo-EM grid held by tweezers.[19]

Blotting:

o Blot the grid with filter paper to remove excess sample, leaving a thin film of the solution
spanning the grid holes.[20] The blotting time is a critical parameter and needs to be
optimized for each sample (typically 1-5 seconds).[20]

Plunging:

o Immediately after blotting, rapidly plunge the grid into the liquid propane.[21] Automated
plungers provide reproducible plunge speeds.[18]

Grid Transfer and Storage:

o After plunging, quickly transfer the grid from the liquid propane to a grid box submerged in
liquid nitrogen. This transfer must be performed swiftly to prevent warming and ice crystal
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formation.

o Store the grid box in a larger liquid nitrogen storage dewar until ready for imaging.

Propane-Ethane Mixtures

In some applications, a mixture of propane and ethane is used as the cryogen. A eutectic
mixture of propane and ethane can remain liquid at liquid nitrogen temperature, which can
simplify the procedure by eliminating the need to constantly melt the cryogen.[2][5] A common
mixture is a 37% ethane to 63% propane ratio, which has a melting point below 77 K.[5] This
mixture has been reported to produce vitreous ice and may cause less damage to fragile

carbon films on grids.[2]

Safety Considerations

Propane is a highly flammable and explosive gas.[12][13][14] It is imperative to handle it with
extreme caution in a laboratory setting.

Hazard Summary
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Hazard Description Mitigation
Work in a well-ventilated fume
Propane is extremely hood. Eliminate all ignition
Flammability flammable and can form sources (sparks, open flames,
explosive mixtures with air.[13]  hot surfaces).[13][14] Use non-
sparking tools.
Propane is heavier than air o
) ) Ensure adequate ventilation.
o and can displace oxygen in ) )
Asphyxiation Monitor oxygen levels in small

enclosed spaces, leading to

asphyxiation.[14]

rooms.

Cryogenic Burns

Direct contact with liquid
propane can cause severe
frostbite.[1][11]

Wear appropriate PPE,
including cryogenic gloves and

safety glasses.[11]

Pressure Hazard

Propane is stored as a
compressed gas and
containers may explode if
heated.[13][14]

Store cylinders in a cool, well-
ventilated area away from heat
sources. Secure cylinders to

prevent falling.

Emergency Procedures

o Leak: If a leak is suspected, evacuate the area immediately. Shut off the gas supply if it is

safe to do so. Ventilate the area thoroughly before re-entry.[12]

o Fire: For a small fire, use a dry chemical or carbon dioxide extinguisher. Do not extinguish a

leaking gas fire unless the leak can be stopped safely.[13][14] Evacuate and call emergency

services for a large fire.

» Skin Contact: In case of contact with liquid propane, flush the affected area with lukewarm

water. Do not rub. Seek immediate medical attention for frostbite.[12]

Logical Workflow for Troubleshooting Poor

Vitrification
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Troubleshooting poor vitrification.
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Conclusion

Propane is an effective and widely used cryogen for the vitrification of biological samples in
cryo-EM. Its favorable thermodynamic properties facilitate the high cooling rates necessary for
producing vitreous ice and preserving high-resolution structural information. However, its
flammability demands rigorous adherence to safety protocols. By following the detailed
protocols and safety guidelines outlined in this document, researchers can safely and
effectively utilize propane to prepare high-quality cryo-EM samples, thereby advancing their
research in structural biology and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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